![molecular formula C23H20N2O3S B5801400 N~2~-(methylsulfonyl)-N~2~-1-naphthyl-N~1~-2-naphthylglycinamide](/img/structure/B5801400.png)
N~2~-(methylsulfonyl)-N~2~-1-naphthyl-N~1~-2-naphthylglycinamide
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Overview
Description
N~2~-(methylsulfonyl)-N~2~-1-naphthyl-N~1~-2-naphthylglycinamide, commonly known as MNSNG, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNSNG is a white crystalline solid that has a molecular formula of C~26~H~20~N~2~O~3~S and a molecular weight of 452.5 g/mol.
Mechanism of Action
The mechanism of action of MNSNG is not fully understood, but it has been suggested that it acts by inhibiting the activity of the enzyme histone deacetylase (HDAC). HDAC is an enzyme that plays a crucial role in the regulation of gene expression, and its inhibition can lead to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects
MNSNG has been found to exhibit various biochemical and physiological effects. Studies have shown that MNSNG can induce apoptosis, inhibit cell proliferation, and suppress tumor growth. MNSNG has also been found to inhibit the migration and invasion of cancer cells. In addition, MNSNG has been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of using MNSNG in lab experiments is its relatively simple synthesis method. MNSNG is also a stable compound that can be easily stored and transported. However, one of the limitations of using MNSNG is its limited solubility in water, which can make it difficult to use in certain experiments. In addition, further studies are needed to fully understand the mechanism of action of MNSNG and its potential side effects.
Future Directions
There are several future directions for the research on MNSNG. One of the areas of research is the development of more efficient synthesis methods that can increase the yield of MNSNG. Another area of research is the investigation of the potential side effects of MNSNG and its safety profile. In addition, further studies are needed to fully understand the mechanism of action of MNSNG and its potential applications in various fields, including cancer research and drug development.
Conclusion
In conclusion, MNSNG is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis method of MNSNG is relatively simple and efficient, and it has been investigated for its potential applications in cancer research. MNSNG exhibits various biochemical and physiological effects, and further studies are needed to fully understand its mechanism of action and potential side effects. The future directions for the research on MNSNG include the development of more efficient synthesis methods, investigation of its safety profile, and exploration of its potential applications in various fields.
Synthesis Methods
The synthesis of MNSNG involves a reaction between 1-naphthylamine and 2-naphthylglycine methyl ester, followed by a reaction with methanesulfonyl chloride. The final product is obtained through recrystallization from a suitable solvent. The synthesis method of MNSNG has been reported in various scientific journals, and it has been found to be a relatively simple and efficient process.
Scientific Research Applications
MNSNG has been investigated for its potential applications in various fields of scientific research. One of the most promising applications of MNSNG is in the field of cancer research. Studies have shown that MNSNG exhibits anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. MNSNG has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth.
properties
IUPAC Name |
2-[methylsulfonyl(naphthalen-1-yl)amino]-N-naphthalen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O3S/c1-29(27,28)25(22-12-6-10-18-8-4-5-11-21(18)22)16-23(26)24-20-14-13-17-7-2-3-9-19(17)15-20/h2-15H,16H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPRLJHGFXPEFHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC2=CC=CC=C2C=C1)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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